Cas no 64024-55-1 (2-(2,2,3-Triphenylcyclopropyl)phenol)

• Product Name: 2-(2,2,3-Triphenylcyclopropyl)phenol
• CAS No: 64024-55-1
• MF: C₂₇H₂₂O
• MW: 362.462987422943
• CID: 3167243
• PubChem ID: 84819578
• Update Time: 2025-07-18

2-(2,2,3-Triphenylcyclopropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 64024-55-1
• 2-(2,2,3-Triphenylcyclopropyl)phenol

• Inchi： 1S/C27H22O/c28-24-19-11-10-18-23(24)26-25(20-12-4-1-5-13-20)27(26,21-14-6-2-7-15-21)22-16-8-3-9-17-22/h1-19,25-26,28H
• InChI Key： NWLCFEDDPXFQMU-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1C(C2C=CC=CC=2)C1(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 362.167065321Da
• Monoisotopic Mass: 362.167065321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2,2,3-Triphenylcyclopropyl)phenol

Introduction to 2-(2,2,3-Triphenylcyclopropyl)phenol (CAS No. 64024-55-1)

2-(2,2,3-Triphenylcyclopropyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 64024-55-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a unique structural motif—a cyclopropyl ring substituted with three phenyl groups, fused to a phenolic hydroxyl group. The presence of such a complex aromatic system makes it a subject of considerable interest for researchers exploring novel pharmacophores and molecular architectures.

The structural framework of 2-(2,2,3-Triphenylcyclopropyl)phenol is notable for its steric and electronic properties. The cyclopropyl ring introduces a rigid, three-membered carbon structure that can influence the conformational flexibility and binding interactions of the molecule. Meanwhile, the triphenyl substitution pattern on the cyclopropyl ring enhances its lipophilicity and electronic density, potentially modulating its reactivity and biological activity. The phenolic hydroxyl group further contributes to the molecule's functionality, offering possibilities for hydrogen bonding interactions and further derivatization.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds with complex substituents due to their potential as drug candidates. The 2-(2,2,3-Triphenylcyclopropyl)phenol scaffold has been explored in various contexts, particularly in the design of molecules with antimicrobial, anti-inflammatory, and anticancer properties. Its unique structural features make it an attractive candidate for medicinal chemistry programs aimed at identifying novel therapeutic agents.

One of the most compelling aspects of 2-(2,2,3-Triphenylcyclopropyl)phenol is its synthetic accessibility. While the synthesis of such a complex molecule may pose challenges due to the delicate nature of the cyclopropyl ring and the multiple aromatic substituents, advances in synthetic methodology have made it increasingly feasible to construct this type of molecular architecture. Modern techniques in organic synthesis, including transition-metal-catalyzed reactions and palladium-mediated cross-coupling reactions, have enabled chemists to efficiently assemble the required precursors and intermediates.

The pharmacological potential of 2-(2,2,3-Triphenylcyclopropyl)phenol has been investigated through both computational modeling and experimental studies. Computational approaches have been particularly valuable in predicting the binding modes of this molecule to biological targets such as enzymes and receptors. These studies suggest that the phenolic hydroxyl group and the triphenyl-substituted cyclopropyl ring may interact with specific residues in target proteins, modulating their activity.

Experimental validation of these hypotheses has involved various biochemical assays and cell-based assays. Initial studies have shown that derivatives of 2-(2,2,3-Triphenylcyclopropyl)phenol exhibit promising biological activity in vitro. For instance, certain analogs have demonstrated inhibitory effects on enzymes implicated in inflammatory pathways, suggesting potential therapeutic applications in conditions such as rheumatoid arthritis or inflammatory bowel disease.

The synthesis of more complex derivatives has also been explored as a means to enhance or modify the biological activity of 2-(2,2,3-Triphenylcyclopropyl)phenol. By introducing additional functional groups or altering the substitution pattern on the cyclopropyl ring, researchers can fine-tune the pharmacokinetic properties and target specificity of these molecules. Such modifications are crucial for developing drug candidates that exhibit optimal efficacy and minimal side effects.

The role of 2-(2,2,3-Triphenylcyclopropyl)phenol in medicinal chemistry extends beyond its potential as a lead compound. It also serves as an important scaffold for understanding structure-activity relationships (SAR) in complex molecular systems. By studying how changes in its structure affect its biological activity, researchers can gain insights into the fundamental principles governing molecular recognition and drug design.

Recent advancements in analytical chemistry have further facilitated the study of 2-(2,2,3-Triphenylcyclopropyl)phenol and its derivatives. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy allow for precise characterization of these molecules at both qualitative and quantitative levels. These analytical tools are essential for confirming molecular structures and evaluating sample purity during synthetic processes.

The future prospects for 2-(2,2,3-Triphenylcyclopropyl)phenol are bright given its versatile structural features and potential biological applications. Continued research efforts are likely to yield new insights into its pharmacological properties and may lead to novel therapeutic agents targeting various diseases. As synthetic methodologies continue to evolve，the accessibility of this compound will likely increase，further driving innovation in drug discovery.